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Compound of Interest

Compound Name: Z-Glu(OtBu)-OH

Cat. No.: B554404

An In-depth Technical Guide to the Physical Properties of Z-Glu(OtBu)-OH

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of reagents is paramount for predictable and successful
experimental outcomes. Z-Glu(OtBu)-OH, a protected derivative of L-glutamic acid, is a critical
building block in peptide synthesis. This guide provides a detailed overview of its core physical
properties, presented for practical application in a laboratory setting.

General and Chemical Properties

Z-Glu(OtBu)-OH, chemically known as (2S)-5-[(2-methylpropan-2-yl)oxy]-5-0x0-2-
(phenylmethoxycarbonylamino)pentanoic acid, is a derivative of glutamic acid with two
protecting groups: a benzyloxycarbonyl (Z) group on the amine and a tert-butyl (tBu) ester on
the side-chain carboxylic acid.[1] These protecting groups are essential for directing the
chemical reactions during peptide synthesis.[1]

Property Value

CAS Number 3886-08-6[1][2][3][41[5]
Molecular Formula C17H23NO6[1][2][4][5]
Molecular Weight 337.37 g/mol [1][2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b554404?utm_src=pdf-interest
https://www.benchchem.com/product/b554404?utm_src=pdf-body
https://www.benchchem.com/product/b554404?utm_src=pdf-body
https://www.benchchem.com/product/b554404?utm_src=pdf-body
https://www.smolecule.com/products/s794519
https://www.smolecule.com/products/s794519
https://www.smolecule.com/products/s794519
https://www.medchemexpress.com/z-glu-otbu-oh.html
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ef558
https://www.capotchem.com/3886-08-6.html
https://www.chemimpex.com/products/02162
https://www.smolecule.com/products/s794519
https://www.medchemexpress.com/z-glu-otbu-oh.html
https://www.capotchem.com/3886-08-6.html
https://www.chemimpex.com/products/02162
https://www.smolecule.com/products/s794519
https://www.medchemexpress.com/z-glu-otbu-oh.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical State and Appearance

Under standard laboratory conditions, Z-Glu(OtBu)-OH is a solid. Its specific appearance can
vary slightly depending on the method of preparation and purification.

Property Description

White to off-white or light yellow crystalline

Appearance
powder.[1][2][5][6]

Thermal Properties

The melting and boiling points are crucial indicators of the purity and stability of a compound.
Z-Glu(OtBu)-OH has a well-defined, narrow melting point range, which is characteristic of a
pure crystalline solid.[1]

Property Value
Melting Point 83-87 °C[1][3][41[6]1[7]
Boiling Point 522.6 °C at 760 mmHg|[3][6]

Optical Activity

As a chiral molecule, Z-Glu(OtBu)-OH rotates plane-polarized light, a property that is critical for
ensuring the stereochemical integrity of the final peptide.

Property Value

Specific Optical Rotation [0]D20 = -14.0 £ 2° (c=1 in MeOH)[5]

[a]D20 = -15° to -17° (0.5-2 mg/mL in methanol)
[7]

[0]D20 = -9.5° (0.5-2 mg/mL in ethanol)[7]

Solubility Profile
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The solubility of Z-Glu(OtBu)-OH is indicative of its amphiphilic nature, possessing both

hydrophobic protecting groups and a polar carboxylic acid.[1] This solubility profile is a key

consideration when selecting solvent systems for peptide coupling reactions and purifications.

Solvent Solubility

Methanol Soluble[1], Almost complete transparency[1][6]
Ethanol Soluble[1][7]

Chloroform Soluble[1][8]

Dichloromethane Soluble[1][8]

Ethyl Acetate Soluble[1][8]

Dimethyl Sulfoxide (DMSO) Soluble[1][8]

Acetone Soluble[1][8]

Petroleum Ether

Insoluble[1][7]

Water

Sparingly soluble[9]

Storage and Stability

Proper storage is essential to maintain the chemical integrity of Z-Glu(OtBu)-OH.

Condition Recommendation
Powder: -20°C for 3 years, 4°C for 2 years. In
Temperature solvent: -80°C for 6 months, -20°C for 1 month.

[2]

General Storage

Keep container tightly closed in a dry, cool, and
well-ventilated place.[10][11]

Stability

Stable under recommended storage conditions.
[10]

Incompatibilities

Avoid strong oxidizing agents.[10]
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Experimental Protocols

Detailed, step-by-step experimental protocols for the determination of the physical properties
listed above are not available in the provided search results. However, standard analytical
techniques are employed for these characterizations:

e Melting Point: Determined using a calibrated melting point apparatus, where the sample is
heated at a controlled rate, and the temperature range from the first sign of melting to
complete liquefaction is recorded.

o Optical Rotation: Measured with a polarimeter. A solution of the compound with a known
concentration is prepared in a specified solvent (e.g., methanol), and the angle of rotation of
plane-polarized light passing through the solution is measured at a specific wavelength
(typically the sodium D-line, 589 nm) and temperature.

o Solubility: Assessed by systematically adding the solute to a known volume of a solvent at a
specific temperature until no more solute dissolves, thus determining the saturation point.

e Spectroscopic Analysis: Techniques such as Nuclear Magnetic Resonance (NMR) and
Infrared (IR) spectroscopy are used to confirm the chemical structure and purity of the
compound.[1]

Visualization of Workflow

The following diagram illustrates a generalized workflow for the application of Z-Glu(OtBu)-OH
in solid-phase peptide synthesis (SPPS), a common technique where this reagent is employed.

[1]

Click to download full resolution via product page

Caption: Generalized workflow for solid-phase peptide synthesis using Z-Glu(OtBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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